Cas no 918119-92-3 ((24R,25R,27R)-3beta,5alpha,9alpha-trihydroxy-26,27-cyclo-24,27-dimethylcholest-7-en-6-one)

(24R,25R,27R)-3beta,5alpha,9alpha-trihydroxy-26,27-cyclo-24,27-dimethylcholest-7-en-6-one structure
918119-92-3 structure
Product Name:(24R,25R,27R)-3beta,5alpha,9alpha-trihydroxy-26,27-cyclo-24,27-dimethylcholest-7-en-6-one
CAS No:918119-92-3
MF:C29H46O4
MW:458.673149585724
CID:2026748
PubChem ID:16099492
Update Time:2025-04-21

(24R,25R,27R)-3beta,5alpha,9alpha-trihydroxy-26,27-cyclo-24,27-dimethylcholest-7-en-6-one Chemical and Physical Properties

Names and Identifiers

    • (24R,25R,27R)-3beta,5alpha,9alpha-trihydroxy-26,27-cyclo-24,27-dimethylcholest-7-en-6-one
    • topsentisterol C1
    • (-)-Topsentisterol C1
    • 918119-92-3
    • (3S,5R,9R,10R,13R,14R,17R)-3,5,9-trihydroxy-10,13-dimethyl-17-[(2R,5R)-5-[(1R,2R)-2-methylcyclopropyl]hexan-2-yl]-1,2,3,4,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-6-one
    • (3S,5R,9R,10R,13R,14R,17R)-3,5,9-trihydroxy-10,13-dimethyl-17-((2R,5R)-5-((1R,2R)-2-methylcyclopropyl)hexan-2-yl)-1,2,3,4,11,12,14,15,16,17-decahydrocyclopenta(a)phenanthren-6-one
    • CHEMBL523480
    • Inchi: 1S/C29H46O4/c1-17(21-14-19(21)3)6-7-18(2)22-8-9-23-24-15-25(31)29(33)16-20(30)10-11-27(29,5)28(24,32)13-12-26(22,23)4/h15,17-23,30,32-33H,6-14,16H2,1-5H3
    • InChI Key: DJTPDRQBXVXHCC-UHFFFAOYSA-N
    • SMILES: CC(C1C(C)C1)CCC(C1C2(C(C3C(CC2)(O)C2(C(CC(CC2)O)(O)C(=O)C=3)C)CC1)C)C

Computed Properties

  • Exact Mass: 458.33960994Da
  • Monoisotopic Mass: 458.33960994Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 5
  • Complexity: 851
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.979
  • Topological Polar Surface Area: 77.8Ų
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